Cas no 17639-63-3 (Methyl 1-tosyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 1-tosyl-1H-pyrrole-2-carboxylate
• CAS No: 17639-63-3
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 1084677
• PubChem ID: 73553835
• Update Time: 2025-05-25

Methyl 1-tosyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-tosyl-1H-pyrrole-2-carboxylate
• methyl 1-(p-tolylsulfonyl)pyrrole-2-carboxylate
• methyl 1-(4-methylbenzenesulfonyl)-1H-pyrrole-2-carboxylate
• 17639-63-3
• SCHEMBL16539947
• EN300-7465644
• AKOS022183440

• Inchi： 1S/C13H13NO4S/c1-10-5-7-11(8-6-10)19(16,17)14-9-3-4-12(14)13(15)18-2/h3-9H,1-2H3
• InChI Key： ZEJJLTKUXCSBQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC=C1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 279.057
• Monoisotopic Mass: 279.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: 2.4

Additional information on Methyl 1-tosyl-1H-pyrrole-2-carboxylate

Methyl 1-tosyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 1-tosyl-1H-pyrrole-2-carboxylate, also known by its CAS number 17639-63-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and applications in various research areas. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its utilization.

The molecular structure of Methyl 1-tosyl-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted with a tosyl group at the 1-position and a methyl ester at the 2-position. This arrangement imparts the compound with distinctive reactivity and stability. The tosyl group (tosyloxy group) is a strong electron-withdrawing substituent, which enhances the electrophilic character of the pyrrole ring. This makes the compound highly reactive in various nucleophilic aromatic substitution reactions.

Recent studies have highlighted the role of Methyl 1-tosyl-1H-pyrrole-2-carboxylate as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct complex heterocyclic frameworks, which are essential in drug discovery. The methyl ester group at the 2-position facilitates further functionalization, enabling chemists to introduce diverse substituents into the molecule.

The synthesis of Methyl 1-tosyl-1H-pyrrole-2-carboxylate involves a multi-step process that typically begins with the preparation of pyrrole derivatives. One common approach involves the Friedel-Crafts alkylation of pyrrole with tosyl chloride in the presence of a Lewis acid catalyst. Subsequent esterification steps yield the final product. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most promising applications of Methyl 1-tosyl-1H-pyrrole-2-carboxylate lies in its use as a building block for constructing bioactive molecules. For example, it has been employed in the synthesis of anti-inflammatory agents and anticancer drugs. The pyrrole ring serves as a versatile scaffold for attaching various functional groups, thereby enhancing the pharmacological properties of the resulting compounds.

In addition to its role in drug discovery, Methyl 1-tosyl-1H-pyrrole-2-carboxylate has found applications in materials science. Researchers have explored its potential as a precursor for synthesizing conductive polymers and organic semiconductors. The tosyl group plays a crucial role in modulating the electronic properties of these materials, making them suitable for use in electronic devices such as organic field-effect transistors (OFETs).

Recent advancements in green chemistry have also influenced the synthesis and application of Methyl 1-tosyl-1H-pyrrole-2-carboxylate. Scientists are increasingly adopting environmentally friendly methods to minimize waste and reduce energy consumption during production. For instance, microwave-assisted synthesis has been reported as an efficient alternative to traditional heating methods, offering faster reaction times and higher yields.

The toxicity profile of Methyl 1-tosyl-1H-pyrrole-2-carboxylate is another area that has received attention from researchers. While preliminary studies suggest that it exhibits low toxicity under normal handling conditions, further investigations are required to fully understand its potential risks to human health and the environment.

In conclusion, Methyl 1-tosyl-1H-pyrrole-2-carboxylate (CAS No. 17639-63-3) is a versatile compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel compounds with tailored properties. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge will undoubtedly grow.